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Compound of Interest

Compound Name: 3,4,4-Trimethylheptane

Cat. No.: B12657962

Introduction

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid. This physical constant is a crucial parameter in the
characterization and identification of substances, providing an indication of their purity. For
researchers, scientists, and professionals in drug development, an accurate determination of
the boiling point is essential for process control, quality assurance, and the synthesis of novel
compounds. This document outlines the protocol for the experimental determination of the
boiling point of 3,4,4-trimethylheptane, a branched alkane. The literature value for the boiling
point of 3,4,4-trimethylheptane is 164 °C[1].

Principle of the Method

The most common and efficient method for determining the boiling point of a small liquid
sample is the Siwoloboff method, often carried out using a Thiele tube.[2][3] This technique
involves heating a small sample of the liquid in a fusion tube along with an inverted capillary
tube. As the liquid is heated, the air trapped in the capillary tube expands and is expelled.[4]
Upon reaching the boiling point, the vapor pressure of the liquid equals the atmospheric
pressure, and a steady stream of bubbles will emerge from the capillary tube. The boiling point
is then recorded as the temperature at which the liquid re-enters the capillary tube upon
cooling.[2][5]
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Experimental Protocol: Micro-Boiling Point
Determination using a Thiele Tube

This protocol details the steps for determining the boiling point of 3,4,4-trimethylheptane using
the Thiele tube method. This method is advantageous as it requires a small amount of the
sample.[4]

Materials and Equipment

e 3,4,4-trimethylheptane sample

e Thiele tube filled with mineral oil[3]
e Thermometer (-10 to 200 °C)

o Small fusion tube (or test tube)

o Capillary tube (sealed at one end)
e Rubber band or thread

e Bunsen burner or other heat source
e Stand and clamp

o Safety goggles and lab coat
Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety goggles and
a lab coat.

* 3,4,4-trimethylheptane is a flammable liquid. Keep it away from open flames and ensure
adequate ventilation.

e The mineral oil in the Thiele tube will be heated to high temperatures. Avoid direct contact
with the hot apparatus to prevent burns.
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» Handle glassware with care to prevent breakage.
Procedure

o Sample Preparation: Fill the fusion tube with the 3,4,4-trimethylheptane sample to a depth
of about 1-2 cm.[6]

o Capillary Tube Insertion: Place the capillary tube, with its sealed end pointing upwards, into
the fusion tube containing the sample.[7]

o Apparatus Assembly: Attach the fusion tube to the thermometer using a rubber band or
thread, ensuring the bottom of the fusion tube is level with the thermometer bulb.

e Thiele Tube Setup: Clamp the Thiele tube to a stand and carefully insert the thermometer
and fusion tube assembly into the Thiele tube. Adjust the position so that the sample is
located in the main body of the Thiele tube and the rubber band is above the level of the
mineral 0il.[8]

e Heating: Gently heat the side arm of the Thiele tube with a small flame from a Bunsen
burner, using a back-and-forth motion.[4] The shape of the Thiele tube is designed to allow
for convection currents to ensure uniform heating of the oil bath.[3][8]

o Observation of Bubbles: As the temperature rises, a slow stream of bubbles will emerge from
the open end of the capillary tube as the trapped air expands.[8]

« ldentifying the Boiling Point: Continue heating until a rapid and continuous stream of bubbles
is observed.[9] This indicates that the sample has reached its boiling point. At this point,
remove the heat source and allow the apparatus to cool.

e Recording the Boiling Point: The stream of bubbles will slow down and eventually stop as the
apparatus cools. The boiling point is the temperature at which the liquid is drawn back into
the capillary tube.[2][5] Record this temperature.

+ Repeat Measurements: For accuracy, it is advisable to repeat the determination at least two
more times. Allow the apparatus to cool sufficiently before reheating.

Data Presentation
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The experimental data should be recorded and compared with the literature value.

Measureme . . . Average Literature
Trial 1 (°C) Trial 2 (°C) Trial 3 (°C)

nt (°C) Value (°C)

Observed

. . 164[1]

Boiling Point

Barometric
760

Pressure
(Standard)

(mmHg)

Note: The observed boiling point may need to be corrected for atmospheric pressure if it
deviates significantly from standard pressure (760 mmHg).

Experimental Workflow Diagram
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Caption: Workflow for the experimental determination of boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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